Cas no 114884-46-7 (Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis-, (R*,R*)- (9CI))
114884-46-7 structure
Product Name:Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis-, (R*,R*)- (9CI)
CAS No:114884-46-7
MF:C18H22O2
MW:270.366085529327
CID:206439
PubChem ID:3081072
Update Time:2025-04-19
Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis-, (R*,R*)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis-, (R*,R*)- (9CI)
- 3,3'-dihydroxy-alpha,beta-diethyldiphenylethane
- 3-[(3R,4R)-4-(3-hydroxyphenyl)hexan-3-yl]phenol
- 3,3'-(3R,4R)-hexane-3,4-diyldiphenol
- 3,3'-Ddde
- Phenol, 3,3'-(1,2-diethyl-1,2-ethanediyl)bis-, (R*,R*)-
- DTXSID40150891
- 114884-46-7
- 3,3/'-dihydroxy-alpha,beta-diethyldiphenylethane
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- Inchi: 1S/C18H22O2/c1-3-17(13-7-5-9-15(19)11-13)18(4-2)14-8-6-10-16(20)12-14/h5-12,17-20H,3-4H2,1-2H3/t17-,18-/m0/s1
- InChI Key: KUJAWCSIKNKXLL-ROUUACIJSA-N
- SMILES: OC1=CC=CC(=C1)[C@H](CC)[C@H](C1C=CC=C(C=1)O)CC
Computed Properties
- Exact Mass: 270.16206
- Monoisotopic Mass: 270.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis-, (R*,R*)- (9CI) Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
114884-46-7 (Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis-, (R*,R*)- (9CI)) Related Products
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